Cas no 18944-77-9 (2-Fluorocinnamic acid)

• Product Name: 2-Fluorocinnamic acid
• CAS No: 18944-77-9
• MF: C₉H₇FO₂
• MW: 166.149086236954
• MDL: MFCD00004370
• CID: 907633
• PubChem ID: 735833
• Update Time: 2025-09-26

2-Fluorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• o-fluorocinnamic acid
• 2-fluoro-trans-cinnamic acid
• EINECS 242-697-6
• (E)-3-(2-Fluorophenyl)propenoic acid
• 2-Fluorocinnamic acid
• AMY3986
• MFCD00004370
• (E)-3-(2-Fluorophenyl)acrylic acid
• (2E)-3-(2-Fluorophenyl)-2-propenoic acid
• BBL016304
• EN300-344859
• STK399773
• (e)-3-(2-fluoro-phenyl)-acrylic acid
• NSC-73989
• (E)-3-(2-fluorophenyl)prop-2-enoic acid
• (E)-2-FLUOROCINNAMIC ACID
• 2-Propenoic acid, 3-(2-fluorophenyl)-
• F0248
• trans-2-fluoro-cinnamic acid
• AC7832
• NSC 73989
• AC-14118
• 3-(2-fluoro-phenyl)-acrylic acid
• J-800234
• 451-69-4
• Cinnamic acid, o-fluoro-
• Cinnamic acid, o-fluoro-, (Z)-
• J-640233
• 3-(2-Fluorophenyl)acrylic acid
• MS-10591
• ortho-Fluorocinnamate
• 2-Fluorocinnamic acid, 98%
• AB01331330-02
• 18944-77-9
• o-Fluorzimtsaure
• 2-PROPENOIC ACID, 3-(2-FLUOROPHENYL)-, (2E)-
• InChI=1/C9H7FO2/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-6H,(H,11,12)/b6-5+
• F0001-0681
• AKOS000113544
• IOUDZAFBPDDAMK-AATRIKPKSA-
• 20595-29-3
• SCHEMBL79637
• EINECS 207-195-3
• NCGC00337139-01
• Q-102018
• (2E)-3-(2-fluorophenyl)prop-2-enoic acid
• A826732
• DTXSID601274238
• NSC73989
• NS00043519
• 3-(2-Fluorophenyl)propenoic acid
• (E)-3-(2-Fluorophenyl)acrylicacid
• 3-(2-fluorophenyl)-2-propenoic acid
• CS-W014304
• BRN 1863963
• Z2573655240
• ALBB-011736
• propenoic acid, 3-(2-fluorophenyl)-

• MDL： MFCD00004370
• Inchi： 1S/C9H7FO2/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-6H,(H,11,12)/b6-5+
• InChI Key： IOUDZAFBPDDAMK-AATRIKPKSA-N
• SMILES： FC1C=CC=CC=1/C=C/C(=O)O

Computed Properties

• Exact Mass: 166.04300
• Monoisotopic Mass: 166.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 1.92350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 2-Fluorocinnamic acid

Exploring o-Fluorocinnamic Acid (CAS 18944-77-9): Properties, Applications, and Market Insights

o-Fluorocinnamic acid (CAS 18944-77-9), a fluorinated derivative of cinnamic acid, has garnered significant attention in pharmaceutical and material science research due to its unique structural and electronic properties. This aromatic compound, characterized by a fluorine atom at the ortho position of the phenyl ring, serves as a versatile building block for synthesizing bioactive molecules and advanced materials. Researchers and industry professionals frequently search for terms like "o-fluorocinnamic acid synthesis", "CAS 18944-77-9 applications", and "fluorinated cinnamic acid derivatives", reflecting its growing relevance in modern chemistry.

The molecular structure of o-fluorocinnamic acid combines a carboxylic acid functional group with a fluorine-substituted phenyl ring, creating distinct physicochemical characteristics. Key properties include a melting point range of 120-123°C and moderate solubility in polar organic solvents, making it suitable for various synthetic protocols. Recent studies highlight its role in designing photoactive compounds, particularly in the development of organic light-emitting diodes (OLEDs) and photovoltaic materials, aligning with the global push for sustainable energy solutions.

In pharmaceutical applications, o-fluorocinnamic acid serves as a crucial intermediate for creating potential drug candidates. Its fluorinated aromatic system enhances metabolic stability and bioavailability, addressing common challenges in medicinal chemistry. Current research explores its incorporation into anti-inflammatory agents and antimicrobial compounds, responding to the urgent need for novel therapeutic options in an era of increasing antibiotic resistance. The compound's ability to participate in Heck coupling and other palladium-catalyzed reactions further expands its utility in complex molecule construction.

The market for fluorinated organic compounds like o-fluorocinnamic acid has shown steady growth, driven by demand from the pharmaceutical and specialty chemicals sectors. Analytical techniques such as HPLC and NMR (commonly searched alongside this compound) ensure quality control in commercial production. Environmentally conscious synthesis methods, including microwave-assisted reactions and catalytic fluorination, represent current industry trends that reduce waste and energy consumption – topics frequently discussed in green chemistry forums.

Emerging applications in agrochemicals and flavor/fragrance industries demonstrate the compound's expanding commercial potential. Its derivatives show promise as plant growth regulators and as precursors for novel aromatic ingredients. The electron-withdrawing effect of the ortho-fluorine substituent makes it particularly valuable for designing compounds with specific electronic properties, relevant to materials science innovations. Safety data indicates proper handling procedures should be followed, though it doesn't fall under hazardous material classifications.

Recent patent literature reveals growing intellectual property activity surrounding o-fluorocinnamic acid derivatives, particularly in Asia-Pacific markets. Academic publications continue to explore its photochemical behavior and potential in polymer chemistry, addressing questions about "fluorocinnamic acid UV absorption" and "fluorescence properties" commonly searched by researchers. The compound's compatibility with click chemistry approaches further enhances its appeal for combinatorial library synthesis in drug discovery programs.

Quality specifications for commercial o-fluorocinnamic acid typically require ≥98% purity, with analytical certificates available from reputable suppliers. Storage recommendations suggest keeping the material in cool, dry conditions away from strong oxidizers. Current price trends reflect the compound's niche status, with costs influenced by fluorine raw material availability and regional production capacities. The development of more efficient synthetic routes remains an active area of investigation to improve accessibility for research and industrial applications.

Future directions for CAS 18944-77-9 research may include exploration of its biological activity against emerging pathogens and investigation into its potential as a building block for conductive polymers. The compound's unique combination of aromaticity and fluorine substitution continues to inspire innovative applications across multiple scientific disciplines, ensuring its ongoing importance in chemical research and development.